![molecular formula C12H9N3O B3031338 4,5-dihydro-1H-[1,2,5]oxadiazolo[3,4-a]carbazole CAS No. 256348-46-6](/img/structure/B3031338.png)
4,5-dihydro-1H-[1,2,5]oxadiazolo[3,4-a]carbazole
Overview
Description
4,5-dihydro-1H-[1,2,5]oxadiazolo[3,4-a]carbazole is a useful research compound. Its molecular formula is C12H9N3O and its molecular weight is 211.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Structure
- The synthesis of various oxadiazole compounds, including structures similar to 4,5-dihydro-1H-[1,2,5]oxadiazolo[3,4-a]carbazole, has been a subject of research. For instance, compounds such as 5,6-dihydro-4H-imidazo[4,5-c][1,2,5]oxadiazole and N3,N3′-methylenebis-3,4-diamino-1,2,5-oxadiazole have been synthesized using formaldehyde and 3,4-diamino-1,2,5-oxadiazole in acetonitrile, highlighting the potential for diverse chemical structures in this class of compounds (Kakanejadifard et al., 2007).
Antimicrobial Properties
- Novel oxadiazole derivatives have shown potential in antimicrobial applications. A study synthesized 2-(heterylcarboxamido)-2,3-dihydro-1H-1,2,5-oxadiazolo(3,4-c)(1,3,2)diaza-phosphole-2-oxides and tested them against various microorganisms, demonstrating moderate activity in antimicrobial assays (Babu et al., 2007).
Crystal Structure Analysis
- Crystal structure analysis is another area of focus. For example, the compound octahydro-5H,12H-4,11-methano-1H,7H-bis[1,2,5]oxadiazolo[3,4-d:3′,4′-j][1,7,3,9]dioxadiazacyclododecine was synthesized and its crystal structure was determined, providing insights into the molecular arrangement of such compounds (Willer et al., 2012).
Biological Activity Studies
- Studies have also focused on the biological activities of oxadiazole derivatives. For instance, the synthesis of 1-((5-oxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)methyl)-1H-1,2,4-triazole-3-carboxylic acid and its antibacterial activity highlights the potential of these compounds in developing new antibacterial agents (Brahmayya et al., 2018).
Application in Organic Synthesis
- The utility of oxadiazole compounds in organic synthesis is also noteworthy. Research on the application of N-acylbenzotriazoles in synthesizing 5-substituted 2-ethoxy-1,3,4-oxadiazoles demonstrates their role as valuable intermediates in organic chemistry (Wet-osot et al., 2017).
Bioisosteric Analysis
- The oxadiazole ring has been analyzed for its bioisosteric properties, such as in studies where hydroxy-1,2,5-oxadiazolyl moiety was investigated as a bioisoster of the carboxy function, with applications in designing gamma-aminobutyric acid (GABA) analogues (Lolli et al., 2006).
Antioxidant Capacity
- Research into the antioxidant properties of carbazol and 1,3,4-oxadiazol derivatives, including 6-chloro-9H-carbazol derivatives, has shown these compounds to have significant antioxidant activity, underscoring their potential in various pharmacological applications (Bordei (Telehoiu), 2021).
Mechanism of Action
Target of Action
Oxadiazole derivatives have been known to exhibit a wide range of biological activities, including anticancer, antibacterial, antiviral, and antidiabetic effects . Therefore, it’s plausible that this compound may interact with a variety of biological targets.
Mode of Action
Oxadiazole derivatives are known to interact with their targets through various non-covalent interactions due to the electronegativities of nitrogen and oxygen in their structures .
Future Directions
Properties
IUPAC Name |
5,10-dihydro-4H-[1,2,5]oxadiazolo[3,4-a]carbazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3O/c1-2-4-9-7(3-1)8-5-6-10-12(11(8)13-9)15-16-14-10/h1-4,13H,5-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEKVZGMPIHSBOK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=NON=C2C3=C1C4=CC=CC=C4N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70419887 | |
Record name | 4,5-Dihydro-1H-[1,2,5]oxadiazolo[3,4-a]carbazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70419887 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
256348-46-6 | |
Record name | 4,5-Dihydro-1H-[1,2,5]oxadiazolo[3,4-a]carbazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70419887 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.